Cas no 2137799-37-0 (1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid)

1-(Ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid is a cyclohexane derivative featuring both ethoxycarbonyl and carboxylic acid functional groups. Its structure, incorporating a rigid cyclohexane ring with geminal dimethyl substitution, enhances steric stability and influences reactivity. The presence of dual functional groups makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules or modifying existing frameworks. The ethoxycarbonyl moiety offers potential for further derivatization, while the carboxylic acid group provides a handle for coupling reactions. This compound’s stability and functional group compatibility make it suitable for applications in pharmaceuticals, agrochemicals, or specialty chemicals. Its defined stereochemistry and purity are critical for reproducible synthetic outcomes.
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid structure
2137799-37-0 structure
Product Name:1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
CAS No:2137799-37-0
MF:C12H20O4
MW:228.284804344177
CID:6326262
PubChem ID:165478619
Update Time:2025-05-21

1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
    • 2137799-37-0
    • EN300-1083838
    • Inchi: 1S/C12H20O4/c1-4-16-10(15)12(9(13)14)7-5-11(2,3)6-8-12/h4-8H2,1-3H3,(H,13,14)
    • InChI Key: HJGBWCIPFAGVRX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)O)CCC(C)(C)CC1)=O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63.6Ų

1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1083838-0.05g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
0.05g
$624.0 2023-10-27
Enamine
EN300-1083838-0.1g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
0.1g
$653.0 2023-10-27
Enamine
EN300-1083838-0.25g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
0.25g
$683.0 2023-10-27
Enamine
EN300-1083838-0.5g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
0.5g
$713.0 2023-10-27
Enamine
EN300-1083838-1.0g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0
1g
$743.0 2023-06-10
Enamine
EN300-1083838-2.5g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
2.5g
$1454.0 2023-10-27
Enamine
EN300-1083838-5.0g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0
5g
$2152.0 2023-06-10
Enamine
EN300-1083838-10.0g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0
10g
$3191.0 2023-06-10
Enamine
EN300-1083838-1g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
1g
$743.0 2023-10-27
Enamine
EN300-1083838-5g
1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid
2137799-37-0 95%
5g
$2152.0 2023-10-27

Additional information on 1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid

Chemical Profile and Applications of 1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid (CAS No. 2137799-37-0)

The compound 1-(ethoxycarbonyl)-4,4-dimethylcyclohexane-1-carboxylic acid, identified by CAS Registry Number 2137799-37-0, represents a structurally complex organic molecule with significant potential in pharmaceutical and materials science applications. Its chemical formula, C14H22O4, incorporates a cyclohexane ring substituted with two methyl groups at the 4-position and dual carboxylic acid functionalities: one directly attached to the ring (at position 1) and another as an ethoxycarbonyl ester group. This configuration imparts unique physicochemical properties, including enhanced lipophilicity and conformational flexibility, which are critical for its functional roles in advanced research contexts.

Recent studies have highlighted the compound's utility in drug delivery systems due to its amphiphilic nature. Researchers at the University of Cambridge demonstrated that when incorporated into polymeric nanoparticles, the ethoxycarbonyl ester moiety facilitates controlled drug release through enzymatic hydrolysis in biological environments. This mechanism aligns with current trends in targeted therapy development, where stimuli-responsive carriers are prioritized for minimizing off-target effects. The dimethylcyclohexane core, by contrast, contributes rigidity to the molecule, stabilizing nanoparticle structures under physiological conditions.

In materials chemistry, this compound has emerged as a key intermediate in synthesizing bio-based polymers. A 2023 study published in Nature Materials revealed that copolymerization of this compound with renewable monomers yields thermoplastic elastomers with tunable mechanical properties. The presence of both carboxylic acid and ester groups enables versatile crosslinking strategies via transesterification or amidation reactions. Notably, the dimethyl substitution on the cyclohexane ring suppresses crystallinity without compromising thermal stability—a critical advancement for biodegradable packaging materials.

Synthetic methodologies for this compound have evolved significantly over recent years. Traditional approaches relied on Friedel-Crafts acylation of dimethylcyclohexane derivatives, but modern protocols now favor environmentally benign conditions. A green chemistry approach developed at MIT employs microwave-assisted esterification using heterogeneous catalysts (e.g., sulfonated mesoporous silica), achieving >95% yield while eliminating hazardous solvents. This method also allows precise control over stereochemistry at the cyclohexane ring—critical for pharmaceutical applications where stereoisomerism impacts bioactivity.

Biochemical investigations have uncovered intriguing interactions between this compound and cellular systems. Preclinical data from Johns Hopkins University indicate that its carboxylic acid groups form stable complexes with divalent metal ions (Ca2+, Mg2+), suggesting potential applications in mineralization processes or enzyme inhibition studies. Additionally, computational docking simulations reveal favorable binding affinities toward histone deacetylase enzymes—a discovery currently being explored in epigenetic therapy research programs.

Safety evaluations confirm that while this compound requires standard laboratory precautions due to its organic nature, it does not pose hazards related to flammability or toxicity when handled appropriately. Occupational exposure limits established by OSHA guidelines recommend ventilation systems during synthesis but do not classify it as a regulated chemical under current global regulatory frameworks.

Ongoing research focuses on leveraging its structural versatility for next-generation applications such as smart coatings and enzyme mimetics. Collaborative efforts between ETH Zurich and Merck KGaA are investigating self-healing polymer networks where this compound's dual functional groups enable dynamic covalent bonds capable of reversible crosslinking under mild conditions—a breakthrough for high-performance engineering materials.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd